Cas no 1427172-33-5 (5-(5-bromopyridin-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(5-bromopyridin-2-yl)-1,3-oxazolidin-2-one
• CAS No: 1427172-33-5
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• CID: 5846074
• PubChem ID: 78128152
• Update Time: 2025-06-15

5-(5-bromopyridin-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(5-Bromo-2-pyridinyl)-2-oxazolidinone
• 5-(5-bromopyridin-2-yl)-1,3-oxazolidin-2-one
• EN300-1908145
• JYNQXMMJMNGFJC-UHFFFAOYSA-N
• 1427172-33-5
• 5-(5-bromopyridin-2-yl)oxazolidin-2-one
• SCHEMBL15856202

• Inchi： 1S/C8H7BrN2O2/c9-5-1-2-6(10-3-5)7-4-11-8(12)13-7/h1-3,7H,4H2,(H,11,12)
• InChI Key： JYNQXMMJMNGFJC-UHFFFAOYSA-N
• SMILES： O1C(C2=NC=C(Br)C=C2)CNC1=O

Computed Properties

• Exact Mass: 241.96909g/mol
• Monoisotopic Mass: 241.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.666±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 472.4±45.0 °C(Predicted)
• pka: 11.53±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 5-(5-bromopyridin-2-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(5-Bromopyridin-2-yl)-1,3-oxazolidin-2-one (CAS No. 1427172-33-5)

5-(5-Bromopyridin-2-yl)-1,3-oxazolidin-2-one (CAS No. 1427172-33-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is structurally characterized by a 1,3-oxazolidin-2-one moiety fused with a 5-bromopyridine ring, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique molecular scaffold is pivotal for designing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

The compound's CAS No. 1427172-33-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in medicinal chemistry. Researchers often explore its structure-activity relationship (SAR) to optimize efficacy in small-molecule drug development. A surge in queries like "5-(5-Bromopyridin-2-yl)-1,3-oxazolidin-2-one synthesis" or "CAS 1427172-33-5 applications" underscores its utility in high-throughput screening and fragment-based drug design.

From a synthetic perspective, 5-(5-Bromopyridin-2-yl)-1,3-oxazolidin-2-one serves as a versatile building block due to its reactive bromine substituent, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability is crucial for constructing diverse chemical libraries, a hotspot in AI-driven drug discovery platforms. Notably, its oxazolidinone core mimics motifs found in FDA-approved drugs like linezolid, sparking interest in antibacterial research amid rising antibiotic resistance.

Environmental and green chemistry considerations are also tied to this compound. Innovations in catalytic bromination and solvent-free synthesis of 5-(5-Bromopyridin-2-yl)-1,3-oxazolidin-2-one align with the industry's shift toward sustainable practices. Searches for "eco-friendly synthesis of bromopyridines" highlight this trend, emphasizing the compound's role in green pharmaceutical manufacturing.

In summary, 5-(5-Bromopyridin-2-yl)-1,3-oxazolidin-2-one (CAS No. 1427172-33-5) bridges multiple disciplines—from drug discovery to material science. Its structural uniqueness and reactivity ensure its prominence in peer-reviewed studies and industrial applications, making it a cornerstone in modern organic synthesis and therapeutic innovation.